6-Chloro-4-cyclopropoxypicolinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 6-chloro-4-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-8-4-6(14-5-1-2-5)3-7(11-8)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: ITPAMIXEAFCVDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)Cl)C(=O)O

Description

6-Chloro-4-cyclopropoxypicolinic acid is a pyridine derivative characterized by a chlorine atom at the 6th position and a cyclopropoxy group (-O-cyclopropane) at the 4th position of the picolinic acid backbone. Its molecular formula is C₁₀H₁₀ClNO₃, with a molecular weight of 227.64 g/mol. This compound’s dual substitution pattern confers unique electronic and steric properties, making it a versatile intermediate in organic synthesis and a candidate for pharmacological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-4-cyclopropoxypicolinic acid typically involves the chlorination of picolinic acid followed by the introduction of the cyclopropoxy group. One common method includes:

Chlorination: Picolinic acid is treated with a chlorinating agent such as thionyl chloride (SOCl2) to introduce the chlorine atom at the 6th position.

Cyclopropoxylation: The chlorinated intermediate is then reacted with cyclopropanol in the presence of a base like potassium carbonate (K2CO3) to form the cyclopropoxy group at the 4th position.

Industrial Production Methods

Industrial production of 6-Chloro-4-cyclopropoxypicolinic acid may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-4-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The chlorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic medium.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted picolinic acid derivatives.

Scientific Research Applications

6-Chloro-4-cyclopropoxypicolinic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Chloro-4-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Key Properties	References
6-Chloro-4-cyclopropoxypicolinic acid	Cl (6), cyclopropoxy (4)	C₁₀H₁₀ClNO₃	High steric bulk due to cyclopropoxy group; potential for enzyme inhibition.
6-Chloro-4-methoxypicolinic acid	Cl (6), methoxy (4)	C₇H₆ClNO₃	Enhanced solubility in polar solvents; moderate antimicrobial activity.
4-Chloro-6-cyclopropylpicolinic acid	Cl (4), cyclopropyl (6)	C₁₀H₁₀ClNO₂	Improved lipophilicity; investigated for anticancer applications.
6-Chloro-4-methylpyridine-2-carboxylic acid	Cl (6), methyl (4)	C₇H₆ClNO₂	Reduced steric hindrance; used in agrochemical synthesis.
4-Cyclopropoxy-6-formylpicolinic acid	Cyclopropoxy (4), formyl (6)	C₁₀H₉NO₄	Reactive formyl group enables derivatization; explored in drug discovery.

Key Findings from Comparative Studies

Substituent Effects on Reactivity: The cyclopropoxy group in 6-Chloro-4-cyclopropoxypicolinic acid introduces significant steric hindrance compared to smaller substituents like methoxy (-OCH₃) or methyl (-CH₃). This bulkiness may reduce reactivity in nucleophilic substitution reactions but enhance binding specificity in biological targets . Chlorine at position 6 enhances electron-withdrawing effects, stabilizing the pyridine ring and increasing acidity (pKa ~2.5–3.0) compared to non-chlorinated analogs .

Biological Activity: 6-Chloro-4-methoxypicolinic acid exhibits moderate antimicrobial activity (MIC = 32 µg/mL against S. aureus), attributed to its polar methoxy group improving membrane penetration .

Solubility and Stability :

• Methoxy-substituted analogs (e.g., 6-Chloro-4-methoxypicolinic acid) show higher aqueous solubility (25 mg/mL at pH 7.4) compared to cyclopropoxy derivatives (<5 mg/mL), which require organic solvents for formulation .
• Cyclopropoxy groups improve metabolic stability due to reduced susceptibility to oxidative degradation, as observed in pharmacokinetic studies .

Recommendations for Future Studies :

• Conduct comparative binding assays to evaluate interactions with enzymes like acetolactate synthase (ALS) or kinases.
• Explore derivatization strategies using the cyclopropoxy group to synthesize libraries for high-throughput screening .